Cas no 4329-78-6 (4-PHT)

• Product Name: 4-PHT
• CAS No: 4329-78-6
• MF: C₁₂H₉N₅
• MW: 223.233361005783
• CID: 1517634
• PubChem ID: 2443499
• Update Time: 2025-04-21

4-PHT Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4,4'-(1H-1,2,4-triazole-3,5-diyl)bis-
• 4-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)pyridine
• 3,5-dipyridyl-1,2,4-triazole
• 4,4'-(1H-1,2,4-triazole-3,5-diyl)dipyridine
• 3,5-DI(4-pyridyl)-1,2,4-triazole
• 3,5-bis(pyridin-4-yl)-1,2,4-triazole
• 3,5-di(pyridin-4-yl)-1H-1,2,4-triazole
• MLS000999673
• QUKGHTHKDNHSOX-UHFFFAOYSA-
• QUKGHTHKDNHSOX-UHFFFAOYSA-N
• STK246494
• BDBM50311280
• 3,5-bis(4-pyridyl)-1,2,4-triazole
• SMR000498789
• ST092086
• 3,5-di(4-pyridyl)-1H
• 4-PHT
• SR-01000060884
• AKOS001080808
• 3,5-bis(4-pyridyl)-4h-1,2,4-triazole
• A918064
• YSWG354
• 4-[5-(pyridin-4-yl)-1H-1,2,4-triazol-3-yl]pyridine
• HCJ5746569
• SDCCGSBI-0138938.P001
• CS-0110557
• BS-51443
• InChI=1/C12H9N5/c1-5-13-6-2-9(1)11-15-12(17-16-11)10-3-7-14-8-4-10/h1-8H,(H,15,16,17)
• MFCD06297778
• 4,4'-(1H-1,2,4-Triazole-3,5-diyl)bis[pyridine]
• DTXSID00368692
• CHEMBL1078978
• Z57049216
• AKOS002269457
• PD181117
• SR-01000060884-1
• E78549
• SCHEMBL10000033
• 4329-78-6
• AS-871/42344826
• 4-[5-(4-pyridinyl)-1H-1,2,4-triazol-3-yl]pyridine

• Inchi： 1S/C12H9N5/c1-5-13-6-2-9(1)11-15-12(17-16-11)10-3-7-14-8-4-10/h1-8H,(H,15,16,17)
• InChI Key： QUKGHTHKDNHSOX-UHFFFAOYSA-N
• SMILES： N1C(C2C=CN=CC=2)=NC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 223.08597
• Monoisotopic Mass: 223.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 1.2

Experimental Properties

• PSA: 67.35

4-PHT Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C